# Application Notes and Protocols for In Vitro Synergy Testing of Ceftaroline Fosamil

**Author**: BenchChem Technical Support Team. **Date**: May 2026

***Compound of Interest***

| | |
|---|---|
| *Compound Name:* | *Ceftaroline fosamil acetate* |
| *CAS No.:* | *400827-46-5* |
| *Cat. No.:* | *B1662113* |

*Get Quote*

For: Researchers, scientists, and drug development professionals.

## Introduction: The Rationale for Ceftaroline Combination Therapy

Ceftaroline fosamil, the prodrug of the bioactive cephalosporin ceftaroline, represents a significant advancement in the battle against resistant bacterial pathogens.[1] Its unique mechanism of action, characterized by high binding affinity to penicillin-binding proteins (PBPs), including the mutated PBP2a of methicillin-resistant Staphylococcus aureus (MRSA), grants it a broad spectrum of activity against challenging Gram-positive organisms and common Gram-negative pathogens.[2][3] While potent as a monotherapy, the strategic combination of ceftaroline with other antimicrobial agents is an area of intense investigation, driven by the goal of enhancing efficacy, overcoming resistance, and broadening the spectrum of activity.

These application notes provide a comprehensive guide to the in vitro evaluation of ceftaroline fosamil in combination with other antibiotics. We will delve into the mechanistic underpinnings

© 2026 BenchChem. All rights reserved.

of observed synergies and provide detailed, field-proven protocols for the most common and informative methods of synergy testing: the checkerboard assay and the time-kill assay.

## Mechanisms of Synergistic Action

Understanding the "why" behind an observed synergistic interaction is crucial for its rational clinical application. For ceftaroline, several key mechanisms have been elucidated:

- Enhanced Daptomycin Activity: Ceftaroline has been shown to potentiate the activity of daptomycin against MRSA and vancomycin-resistant Enterococcus faecium (VRE).[4][5] The proposed mechanism involves ceftaroline's binding to PBPs, which alters the bacterial cell membrane's net surface charge. This alteration is believed to facilitate the binding of the positively charged daptomycin-calcium complex to the membrane, leading to more effective depolarization and bacterial cell death.[6] This interaction can restore daptomycin susceptibility in some daptomycin-nonsusceptible strains.[4][5]

- The "Seesaw Effect" with Vancomycin: A phenomenon known as the "seesaw effect" has been observed between ceftaroline and vancomycin against MRSA strains with reduced vancomycin susceptibility (hVISA and VISA).[7][8] In these strains, as vancomycin susceptibility decreases, susceptibility to certain β-lactams, including ceftaroline, increases.[8] This may be due to alterations in PBP expression under vancomycin pressure, making the bacteria more vulnerable to ceftaroline's action.[1][7] Combination therapy can lead to synergistic and bactericidal effects against these difficult-to-treat isolates.[9]

- β-Lactamase Inhibition: Against Gram-negative bacteria producing extended-spectrum β-lactamases (ESBLs), ceftaroline's efficacy can be limited. However, when combined with a β-lactamase inhibitor like avibactam or tazobactam, its spectrum of activity is significantly enhanced.[1] The inhibitor protects ceftaroline from enzymatic degradation, allowing it to reach its PBP targets.[1][10]

## Key In Vitro Synergy Testing Methodologies

The two most widely accepted and utilized methods for quantifying antibiotic synergy in a research setting are the checkerboard assay and the time-kill assay.

© 2026 BenchChem. All rights reserved.

## The Checkerboard Assay: A Static Assessment of Synergy

The checkerboard assay is a microdilution method that provides a static snapshot of the interaction between two antibiotics. It allows for the determination of the Minimal Inhibitory Concentration (MIC) of each drug alone and in combination, from which the Fractional Inhibitory Concentration Index (FICI) is calculated to define the nature of the interaction.[11]

This protocol is based on established methodologies and aligns with principles outlined by the Clinical and Laboratory Standards Institute (CLSI).[12][13]

Materials:

- Ceftaroline fosamil (and its active form, ceftaroline) and the second antibiotic of interest (e.g., daptomycin, vancomycin).
- Sterile 96-well microtiter plates.
- Cation-adjusted Mueller-Hinton Broth (CAMHB).
- Bacterial isolate of interest, grown to logarithmic phase.
- Sterile reservoirs and multichannel pipettes.
- Incubator (35°C).
- Microplate reader (optional, for spectrophotometric reading).

Procedure:

- Preparation of Antibiotic Stock Solutions:
  - Prepare stock solutions of each antibiotic in a suitable solvent at a concentration at least 10 times the expected MIC.
  - Perform serial dilutions to create working solutions for the assay.
- Plate Setup:


© 2026 BenchChem. All rights reserved.

- Dispense 50 µL of CAMHB into each well of a 96-well plate.
- Drug A (Ceftaroline): In the first column, add 50 µL of the highest concentration of ceftaroline to the wells in each row. Perform two-fold serial dilutions across the plate from column 1 to column 10 by transferring 50 µL from one well to the next. Discard 50 µL from column 10. Column 11 will serve as the control for Drug B alone.
- Drug B (Combination Agent): In the first row (Row A), add 50 µL of the highest concentration of the second antibiotic to the wells in each column (1 through 11). Perform two-fold serial dilutions down the plate from row A to row G by transferring 50 µL from one well to the next. Discard 50 µL from row G. Row H will serve as the control for ceftaroline alone.
- Column 12 will serve as the growth control (no antibiotics), and a separate well should be reserved as a sterility control (no inoculum).

- Inoculation:
  - Prepare a bacterial inoculum standardized to a 0.5 McFarland turbidity standard, which is then diluted to yield a final concentration of approximately 5 x 10^5 CFU/mL in each well.
  - Add 100 µL of the prepared inoculum to each well (except the sterility control). The final volume in each well will be 200 µL.
- Incubation:
  - Incubate the plate at 35°C for 16-20 hours.
- Reading and Interpretation:
  - Visually inspect the plate for turbidity. The MIC is the lowest concentration of the antibiotic(s) that completely inhibits visible growth.
  - Determine the MIC of ceftaroline alone (from Row H) and the second antibiotic alone (from Column 11).
  - Identify the MIC of each drug in combination from the wells showing no growth. The combination MIC is often the well on the growth/no-growth interface.

© 2026 BenchChem. All rights reserved.

- Calculation of the Fractional Inhibitory Concentration Index (FICI):
  - The FICI is calculated as follows: FICI = FIC of Drug A + FIC of Drug B Where: FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone) FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)
  - Interpretation of FICI:
    - Synergy: FICI ≤ 0.5
    - Additive/Indifference: 0.5 < FICI ≤ 4.0
    - Antagonism: FICI > 4.0




Click to download full resolution via product page

Workflow for the Checkerboard Assay.

## Time-Kill Assay: A Dynamic View of Bactericidal Activity

The time-kill assay offers a dynamic perspective on antibiotic interactions by measuring the rate of bacterial killing over time.[10] This method is particularly valuable for determining if a combination is bactericidal (causes cell death) and whether the killing is more rapid or profound

© 2026 BenchChem. All rights reserved.

than with either agent alone. This aligns with the principles for determining bactericidal activity as outlined in CLSI document M26-A.[14][15]

Materials:

- Ceftaroline and the second antibiotic of interest.
- Sterile culture tubes or flasks.
- CAMHB.
- Bacterial isolate of interest, grown to logarithmic phase.
- Sterile saline or PBS for dilutions.
- Tryptic Soy Agar (TSA) plates.
- Shaking incubator (35°C).
- Spectrophotometer.


Procedure:

- Inoculum Preparation:
  - Prepare an overnight culture of the test organism in CAMHB.
  - Dilute the overnight culture into fresh, pre-warmed CAMHB and incubate until it reaches the early-to-mid logarithmic phase of growth (typically an OD600 of 0.2-0.3).
  - Dilute this culture to a starting inoculum of approximately 5 x 10^5 to 5 x 10^6 CFU/mL in the final test volume.
- Assay Setup:
  - Prepare tubes or flasks containing CAMHB with the following:
    - Growth Control (no antibiotic)

© 2026 BenchChem. All rights reserved.

    - Ceftaroline alone (typically at 0.25x, 0.5x, 1x, and 2x MIC)
    - Drug B alone (at similar concentrations relative to its MIC)
    - Ceftaroline + Drug B in combination (at various relevant concentrations)
  - Inoculate each tube/flask with the prepared bacterial suspension.
- Sampling and Plating:
  - Immediately after inoculation (T=0) and at subsequent time points (e.g., 2, 4, 8, 12, and 24 hours), remove an aliquot from each tube.
  - Perform serial ten-fold dilutions of the aliquot in sterile saline or PBS.
  - Plate a defined volume (e.g., 100 µL) of appropriate dilutions onto TSA plates.
- Incubation and Colony Counting:
  - Incubate the plates at 35°C for 18-24 hours.
  - Count the number of colonies on the plates to determine the CFU/mL at each time point.
- Data Analysis:
  - Plot the log10 CFU/mL versus time for each condition.
  - Interpretation:
    - Synergy: A ≥ 2-log10 decrease in CFU/mL with the combination compared to the most active single agent at a specific time point (e.g., 24 hours).[10]
    - Indifference: A < 2-log10 change in CFU/mL with the combination compared to the most active single agent.
    - Antagonism: A ≥ 2-log10 increase in CFU/mL with the combination compared to the most active single agent.
    - Bactericidal Activity: A ≥ 3-log10 decrease in CFU/mL from the initial inoculum.[16]

© 2026 BenchChem. All rights reserved.




Click to download full resolution via product page

Workflow for the Time-Kill Assay.

© 2026 BenchChem. All rights reserved.

# Data Presentation: Summarizing Synergy

Clear presentation of in vitro synergy data is essential for interpretation and comparison.

Table 1: Example FICI Values for Ceftaroline Combinations against MRSA

| Combination Agent | Organism | FICI Range | Interpretation | Reference(s) |
|---|---|---|---|---|
| Daptomycin | MRSA | 0.094 - 0.941 | Synergy to Additive | [17] |
| Vancomycin | MRSA | 0.25 - 2.0 | Synergy to Additive | [9][18][19] |
| Linezolid | MRSA | Additive | Additive | [19] |
| Amikacin | E. coli (ESBL) | Synergistic | Synergy | |
| Tazobactam | E. coli (ESBL) | Synergistic | Synergy | [10] |

Note: FICI values can vary significantly between strains and testing conditions. This table provides a general overview based on published literature.

# Conclusion and Future Considerations

The in vitro combination of ceftaroline fosamil with other antibiotics holds significant promise for addressing the challenges of antimicrobial resistance. The protocols detailed in these application notes provide a robust framework for researchers to explore these interactions. Methodologies such as the checkerboard and time-kill assays are indispensable tools for quantifying synergy and elucidating the bactericidal or bacteriostatic nature of these combinations. A thorough understanding of the underlying mechanisms, such as the enhanced daptomycin binding and the "seesaw effect" with vancomycin, is critical for the rational design of future therapeutic strategies. As new resistance mechanisms emerge, the continued in vitro evaluation of novel ceftaroline combinations will be paramount in guiding preclinical and clinical drug development.

# References

© 2026 BenchChem. All rights reserved.

- Biek, D., et al. (2013). Ceftaroline Fosamil: A Brief Clinical Review. Hospital Practice, 41(3), 67-76. Available from: [Link]
- Saravolatz, L. D., et al. (2010). Ceftaroline: A New Cephalosporin with Activity against Methicillin-Resistant Staphylococcus aureus (MRSA). Clinical Infectious Diseases, 51(9), 1067-1075. Available from: [Link]
- Pillar, C. M., et al. (2010). Ceftaroline fosamil: a novel broad-spectrum cephalosporin with expanded anti-Gram-positive activity. Journal of Antimicrobial Chemotherapy, 65 Suppl 4, iv9-iv16. Available from: [Link]
- Medscape. (n.d.). Teflaro (ceftaroline) dosing, indications, interactions, adverse effects, and more. Available from: [Link]
- Werth, B. J., et al. (2013). Evaluation of ceftaroline activity against heteroresistant vancomycin-intermediate Staphylococcus aureus and vancomycin-intermediate methicillin-resistant S. aureus strains in an in vitro pharmacokinetic/pharmacodynamic model: exploring the "seesaw effect". Antimicrobial Agents and Chemotherapy, 57(6), 2664-2669. Available from: [Link]
- Sakoulas, G., et al. (2014). Ceftaroline Restores Daptomycin Activity against Daptomycin-Nonsusceptible Vancomycin-Resistant Enterococcus faecium. Antimicrobial Agents and Chemotherapy, 58(3), 1494-1500. Available from: [Link]
- Sader, H. S., et al. (2011). Spectrum and potency of ceftaroline against leading pathogens causing community-acquired respiratory tract and skin and soft tissue infections in Latin America, 2010. The Brazilian Journal of Infectious Diseases, 15(6), 547-553. Available from: [Link]
- Sakoulas, G., et al. (2012). Daptomycin and combination daptomycin-ceftaroline as salvage therapy for persistent methicillin-resistant Staphylococcus aureus bacteremia. Diagnostic Microbiology and Infectious Disease, 74(4), 413-415. Available from: [Link]
- Barber, K. E., et al. (2013). Evaluation of Ceftaroline Activity against Heteroresistant Vancomycin-Intermediate Staphylococcus aureus and Vancomycin-Intermediate Methicillin-Resistant S. aureus Strains in an In Vitro Pharmacokinetic/Pharmacodynamic Model:


© 2026 BenchChem. All rights reserved.

Exploring the “Seesaw Effect”. Antimicrobial Agents and Chemotherapy, 57(6), 2664-2669. Available from: [Link]

- Bhalodi, A. A. (2025). The Coolest Assay to Learn! Step-by-Step Guide to the Checkerboard Assay. Available from: [Link]
- ResearchGate. (n.d.). Illustration of the FIC checkerboard scheme, 96-well plate set up. Available from: [Link]
- ResearchGate. (n.d.). Schematic explanation of a checkerboard experiment in a 96-multiwell-plate. Available from: [Link]
- Hashemian, S. M. R., et al. (2019). Antimicrobial synergy testing by inkjet printer-assisted automated checkerboard array and manual time-kill methods. Journal of Visualized Experiments, (149), e59800. Available from: [Link]
- Vidaillac, C., et al. (2009). In Vitro Activity of Ceftaroline Alone and in Combination against Clinical Isolates of Resistant Gram-Negative Pathogens, Including β-Lactamase-Producing Enterobacteriaceae and Pseudomonas aeruginosa. Antimicrobial Agents and Chemotherapy, 53(6), 2360-2366. Available from: [Link]
- Sakoulas, G., et al. (2020). Pre-clinical Impact of the Synergistic Mechanism of Daptomycin and Ceftaroline on Patients with Methicillin-resistant Staphylococcus aureus Bacteremia Infections. Cureus, 12(1), e6759. Available from: [Link]
- Barber, K. E., et al. (2014). The combination of ceftaroline plus daptomycin allows for therapeutic de-escalation and daptomycin sparing against MRSA. Journal of Antimicrobial Chemotherapy, 69(12), 3436-3439. Available from: [Link]
- ANSI Webstore. (n.d.). M26-A - Methods for Determining Bactericidal Activity of Antimicrobial Agents; Approved Guideline. Available from: [Link]
- AMRI. (2018). Antibiotic Synergy (Checkerboard) Testing, Other Bacterial. Available from: [Link]
- Intertek Inform. (1999). CLSI M26 A : 1ED 99 METHODS FOR DETERMINING BACTERICIDAL ACTIVITY OF. Available from: [Link]

© 2026 BenchChem. All rights reserved.

- Morata, L., et al. (2019). In vitro activity of ceftaroline in combination with other antimicrobials active against Staphylococcus spp. Enfermedades Infecciosas y Microbiología Clínica, 37(8), 503-507. Available from: [Link]
- Steed, M. E., et al. (2014). Evaluation of ceftaroline, vancomycin, daptomycin, or ceftaroline plus daptomycin against daptomycin-nonsusceptible methicillin-resistant Staphylococcus aureus in an in vitro pharmacokinetic/pharmacodynamic model of simulated endocardial vegetations. Antimicrobial Agents and Chemotherapy, 58(6), 3321-3326. Available from: [Link]
- ResearchGate. (n.d.). Proposed synergy mechanisms with CPT and DAP or VAN in MRSA infection. Available from: [Link]
- Fiori, J., & Fittipaldi, N. (2021). New and simplified method for drug combination studies by checkerboard assay. MethodsX, 8, 101509. Available from: [Link]
- Creative Diagnostics. (n.d.). Antimicrobial Synergy Testing/Checkerboard Assay. Available from: [Link]
- Spellerberg, B. (2015). Time kill assays for Streptococcus agalactiae and synergy testing. Protocols.io. Available from: [Link]
- Werth, B. J., et al. (2013). Novel Combinations of Vancomycin plus Ceftaroline or Oxacillin against Methicillin-Resistant Vancomycin-Intermediate Staphylococcus aureus (VISA) and Heterogeneous VISA. Antimicrobial Agents and Chemotherapy, 57(9), 4556-4560. Available from: [Link]
- Al-Tawfiq, J. A., & Momattin, H. (2021). Protocol to Evaluate Antibacterial Activity MIC, FIC and Time Kill Method. Acta Scientific Microbiology, 4(5), 11-16. Available from: [Link]
- Nielsen, E. I., & Cars, O. (2014). Semimechanistic Pharmacokinetic/Pharmacodynamic Model for Assessment of Activity of Antibacterial Agents from Time-Kill Curve Experiments. Antimicrobial Agents and Chemotherapy, 58(1), 126-133. Available from: [Link]
- ResearchGate. (n.d.). Time-kill curves for single-drug and two-drug combinations. Available from: [Link]


© 2026 BenchChem. All rights reserved.

- CLSI. (n.d.). M26 | Methods for Determining Bactericidal Activity of Antimicrobial Agents. Available from: [Link]
- Knezevic, P., & Petrovic, O. (2020). An Optimized Checkerboard Method for Phage-Antibiotic Synergy Detection. Antibiotics, 9(12), 859. Available from: [Link]
- UNC Medical Center. (2019). Susceptible Dose-Dependent Dosing Guidance: Daptomycin and Ceftaroline. Available from: [Link]
- Deranged Physiology. (2025). Kill characteristics of antibiotic agents. Available from: [Link]
- Rose, W. E., et al. (2012). Addition of Ceftaroline to Daptomycin after Emergence of Daptomycin-Nonsusceptible Staphylococcus aureus during Therapy Improves Antibacterial Activity. Antimicrobial Agents and Chemotherapy, 56(10), 5296-5302. Available from: [Link]
- Emery Pharma. (n.d.). Time-Kill Kinetics Assay. Available from: [Link]
- ResearchGate. (2025). (PDF) Detection of Synergistic Antimicrobial Activities of Ceftaroline, Telavancin, Daptomycin, and Vancomycin Against Methicillin-Resistant Staphylococcus aureus Strains in Intensive Care Units. Available from: [Link]
- ResearchGate. (n.d.). Clinical outcomes stratified by ceftaroline dosing and indication for.... Available from: [Link]
- ResearchGate. (n.d.). TABLE 3 Percentages of clinical and microbiological success by MIC for.... Available from: [Link]
- Doern, C. D. (2014). When Does 2 Plus 2 Equal 5? A Review of Antimicrobial Synergy Testing. Journal of Clinical Microbiology, 52(12), 4124-4128. Available from: [Link]
- Sader, H. S., et al. (2019). Update on the in vitro activity of ceftaroline against Staphylococcus aureus from United States (US) medical centers stratified by infection type (2016–2018). Diagnostic Microbiology and Infectious Disease, 95(3), 113-117. Available from: [Link]
- Chen, Y., et al. (2019). In Vitro Activity Of Ceftaroline And Comparators Against Staphylococcus aureus Isolates: Results From 6 Years Of The ATLAS Program (2012 To


© 2026 BenchChem. All rights reserved.

2017). Infection and Drug Resistance, 12, 3373-3380. Available from: [Link]

- Bhavnani, S. M., et al. (2018). Ceftaroline fosamil doses and breakpoints for Staphylococcus aureus in complicated skin and soft tissue infections. Journal of Antimicrobial Chemotherapy, 73(suppl_7), vii23-vii29. Available from: [Link]
- Pelfrene, E., et al. (2021). Early Initiation of Ceftaroline-Based Combination Therapy for Methicillin-resistant Staphylococcus aureus Bacteremia. Clinical Infectious Diseases, 73(9), e3229-e3236. Available from: [Link]
- Lee, C.-H., et al. (2022). Comparing the Outcomes of Ceftaroline plus Vancomycin or Daptomycin Combination Therapy versus Vancomycin or Daptomycin Monotherapy in Adults with Methicillin-Resistant Staphylococcus aureus Bacteremia—A Meta-Analysis. Antibiotics, 11(8), 1102. Available from: [Link]

***Need Custom Synthesis?***

*BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.*

*Email: info@benchchem.com or Request Quote Online.*

## Sources

- 1. idstewardship.com [idstewardship.com]
- 2. Ceftaroline Increases Membrane Binding and Enhances the Activity of Daptomycin against Daptomycin-Nonsusceptible Vancomycin-Intermediate Staphylococcus aureus in a Pharmacokinetic/Pharmacodynamic Model - PMC [pmc.ncbi.nlm.nih.gov]
- 3. journals.asm.org [journals.asm.org]
- 4. Ceftaroline Restores Daptomycin Activity against Daptomycin-Nonsusceptible Vancomycin-Resistant Enterococcus faecium - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Daptomycin and combination daptomycin-ceftaroline as salvage therapy for persistent methicillin-resistant Staphylococcus aureus bacteremia - PMC [pmc.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
- 7. Evaluation of ceftaroline activity against heteroresistant vancomycin-intermediate Staphylococcus aureus and vancomycin-intermediate methicillin-resistant S. aureus strains

© 2026 BenchChem. All rights reserved.

in an in vitro pharmacokinetic/pharmacodynamic model: exploring the "seesaw effect" - PubMed [pubmed.ncbi.nlm.nih.gov]

- 8. Evaluation of Ceftaroline Activity against Heteroresistant Vancomycin-Intermediate Staphylococcus aureus and Vancomycin-Intermediate Methicillin-Resistant S. aureus Strains in an In Vitro Pharmacokinetic/Pharmacodynamic Model: Exploring the “Seesaw Effect” - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Novel Combinations of Vancomycin plus Ceftaroline or Oxacillin against Methicillin-Resistant Vancomycin-Intermediate Staphylococcus aureus (VISA) and Heterogeneous VISA - PMC [pmc.ncbi.nlm.nih.gov]
- 10. journals.asm.org [journals.asm.org]
- 11. benchchem.com [benchchem.com]
- 12. Antimicrobial synergy testing by inkjet printer-assisted automated checkerboard array and manual time-kill methods - PMC [pmc.ncbi.nlm.nih.gov]
- 13. Antibiotic Synergy (Checkerboard) Testing, Other Bacterial | AMRI [amri.staging.ribbitt.com]
- 14. webstore.ansi.org [webstore.ansi.org]
- 15. M26 | Methods for Determining Bactericidal Activity of Antimicrobial Agents [clsi.org]
- 16. emerypharma.com [emerypharma.com]
- 17. The combination of ceftaroline plus daptomycin allows for therapeutic de-escalation and daptomycin sparing against MRSA - PMC [pmc.ncbi.nlm.nih.gov]
- 18. Pre-clinical Impact of the Synergistic Mechanism of Daptomycin and Ceftaroline on Patients with Methicillin-resistant Staphylococcus aureus Bacteremia Infections - PubMed [pubmed.ncbi.nlm.nih.gov]
- 19. In vitro activity of ceftaroline in combination with other antimicrobials active against Staphylococcus spp - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Application Notes and Protocols for In Vitro Synergy Testing of Ceftaroline Fosamil]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1662113/docs#application-notes-and-protocols-for-in-vitro-synergy-testing-of-ceftaroline-fosamil]

---

**Disclaimer & Data Validity:**

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved.

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:**The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.